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Compound of Interest

5-Hydroxyindole-3-acetic Acid
Compound Name:

(D3)
CAS No.: 1219802-93-3
Cat. No.: B1147737

Get Quote

\ J

Part 1: Executive Safety & Immediate Action

Status:STABLE ISOTOPE (NON-RADIOACTIVE) Urgency: Standard Hazardous Waste
Protocols Apply

This guide defines the disposal lifecycle for 5-Hydroxyindole-3-acetic Acid-d5 (5-HIAA-D5).
CRITICAL DISTINCTION: Although labeled "D5" (Deuterated), this compound is a stable
isotope. It emits no radiation and must NOT be disposed of in radioactive waste streams. Doing
so will trigger unnecessary regulatory audits and disposal cost spikes.

Emergency Safety Card (PPE & First Aid)
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Parameter Specification

GHS Classification Warning

] Acute Toxicity (Oral), Skin/Eye Irritant,
Primary Hazards _ _
Respiratory Irritant.[1]

Nitrile gloves (0.11 mm min), Safety Goggles
Required PPE (ANSI z87.1), Lab Coat, N95 Respirator (if

handling neat powder).

) Wash with soap and water for 15 minutes.
In Case of Skin Contact ) ]
Remove contaminated clothing.[2]

Rinse cautiously with water for 15 minutes.
In Case of Eye Contact
Remove contact lenses.[2][3]

) Rinse mouth. Do NOT induce vomiting. Call a
In Case of Ingestion )
poison center.

Part 2: Technical Profile & Waste Classification[1]

Compound: 5-Hydroxyindole-3-acetic acid-d5 (5-HIAA-D5) CAS No: 81587-11-3 (Labeled) / 54-
16-0 (Unlabeled) Molecular Formula: C10H4DsNOs[1][4]

Regulatory Waste Characterization

Unlike P-listed acutely toxic substances (e.g., Epinephrine P042), 5-HIAA is not explicitly listed
on the EPA P or U lists.[1] However, it must be managed as Hazardous Chemical Waste due to
its GHS toxicity profile.
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S Waste Stream EPA/RCRA Code
ate
Classification Applicability
Not Listed (unless
) Hazardous Organic Waste characteristic).[1] Manage as
Neat Solid .
(Toxic) Non-RCRA Hazardous or
State-Regulated.[1]
D001 (Ignitability) due to
Stock Solution (MeOH) Flammable Organic Waste solvent carrier
(Methanol/Acetonitrile).
] D001 (Ignitability) or FO03
HPLC Effluent Mixed Solvent Waste

(Spent Solvents).

Part 3: Step-by-Step Disposal Protocols
Scenario A: Disposal of Neat Solid (Expired or Degraded
Standards)

Context: You have a vial of 5-HIAA-D5 powder that has degraded or is no longer required.[1]
e Segregation: Do not mix with silica, trash, or biohazard waste.
o Containerization: Keep the substance in its original glass vial if possible. Tightly cap the vial.

o Secondary Containment: Place the vial into a clear, sealable plastic bag (e.g., Ziploc) to
contain any potential breakage.

e Labeling: Apply a hazardous waste label.
o Chemical Name: "5-Hydroxyindole-3-acetic acid-d5"[1][2][3][4]
o Hazards: "Toxic, Irritant"[2]

o Disposal: Deposit into the Solid Hazardous Waste Drum (usually blue or black barrel)
designated for "Lab Pack" incineration.
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Scenario B: Disposal of Liquid Waste (HPLC Waste & Stock
Solutions)

Context: 5-HIAA-D5 dissolved in solvents (Methanol, Acetonitrile, Water) from LC-MS/MS
workflows.[1]

Determine Solvent Base:

o Non-Halogenated: Methanol, Acetonitrile, Ethanol, Water.

o Halogenated: Dichloromethane (DCM), Chloroform (Rare for 5-HIAA, but possible in
extraction).

o Collection: Pour into the appropriate Safety Waste Carboy.

o Note: 5-HIAA-D5 is acidic.[1] Ensure the waste stream is compatible (do not mix with
strong bases/cyanides).[5]

e Rinsing: Triple-rinse the empty stock vial with the solvent being used. Pour rinsate into the
waste carboy.

o Defacing: Deface the label on the empty vial and dispose of the glass vial in the "Broken
Glass/Sharps" container (if chemically clean) or "Solid Chemical Debris" (if residue remains).

Part 4: Spill Response Mechanism
Trigger: Spillage of < 100 mg (Solid) or < 10 mL (Liquid).

Isolate: Alert nearby personnel. Demarcate the area.

Protect: Don PPE (Gloves, Goggles, Lab Coat). Wear an N95 mask if powder is airborne.

Contain:

o Solid: Gently cover with wet paper towels to prevent dust generation.

o Liquid: Place absorbent pads (pig mats) over the spill.

Clean:
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o Sweep/wipe up material using a dustpan or forceps.
o Clean the surface with soap and water.[2][6]

o Verify surface pH is neutral.

o Dispose: Place all cleanup materials (towels, gloves, mats) into a sealed plastic bag. Label
as "Hazardous Waste Debris: 5-HIAA-D5" and dispose of in the Solid Hazardous Waste bin.

Part 5: Disposal Decision Logic (Visualization)

The following diagram outlines the decision process for segregating 5-HIAA-D5 waste streams
to ensure compliance and safety.
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Waste: 5-HIAA-D5

Physical State?

Solid (Powder/Crystals) Liquid (Solution)

Is it Radioactive? Solvent Type?

D5 is Stable Mistaken 1D

Non-Halogenated Halogenated

O (@t [Swinps) (MeOH, ACN, Water) (DCM, Chioroform)

DISPOSAL A: DISPOSAL B: DISPOSAL C:
Solid Hazardous Waste STOP: Follow Radiation Safety Protocols Flammable/Organic Waste Carboy Halogenated Waste Carboy
(Lab Pack for Incineration) (Code D001) (Segregated)

Click to download full resolution via product page

Caption: Decision tree for segregating 5-HIAA-D5 waste based on physical state and solvent
carrier.
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Part 6: References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. scbt.com [scbt.com]

. file.medchemexpress.com [file.medchemexpress.com]

. hpc-standards.com [hpc-standards.com]

. 5-Hydroxyindole-3-acetic Acid-D5 | LGC Standards [lgcstandards.com]
. essex.ac.uk [essex.ac.uk]

. serva.de [serva.de]

. deg.mt.gov [deq.mt.gov]

0o N o o b~ w NP

. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [5-Hydroxyindole-3-acetic Acid (D5) Disposal & Handling
Guide[1]]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.medchemexpress.com%2Fsds%2F5-Hydroxyindole-3-acetic-acid-d5.html
https://file.medchemexpress.com/batch_PDF/HY-W008253S2/5-Hydroxyindole-3-acetic-acid-d5-SDS-MedChemExpress.pdf
https://deq.mt.gov/files/Land/hazwaste/documents/forms/EPA%20Hazardous%20Waste%20Codes.pdf
https://cdn.caymanchem.com/cdn/msds/22889m.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.caymanchem.com%2Fmsdss%2F22889m.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.epa.gov%2Fhw%2Fdefining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F5-Hydroxyindoleacetic-acid
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.uow.edu.au%2Fcontent%2Fgroups%2Fpublic%2F%40web%2F%40ohs%2Fdocuments%2Fdoc%2Fuow017095.pdf
https://www.benchchem.com/product/b1147737?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scbt.com/p/5-hydroxyindole-3-acetic-acid-d5-1219802-93-3
https://file.medchemexpress.com/batch_PDF/HY-W008253S2/5-Hydroxyindole-3-acetic-acid-d5-SDS-MedChemExpress.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/5Hydroxyindole3aceticacid.htm
https://www.lgcstandards.com/JO/en/5-Hydroxyindole-3-acetic-Acid-D5/p/TRC-H953609
https://www.essex.ac.uk/-/media/documents/sustainability/ls-laboratory-waste-disposal-handbook-2022.pdf
https://www.serva.de/upload/msdssdb/26/sd_26181_US_.pdf
https://deq.mt.gov/files/Land/hazwaste/documents/forms/EPA%20Hazardous%20Waste%20Codes.pdf
https://cdn.caymanchem.com/cdn/msds/22889m.pdf
https://www.benchchem.com/product/b1147737/docs#5-hydroxyindole-3-acetic-acid-d5-disposal-handling-guide-1
https://www.benchchem.com/product/b1147737/docs#5-hydroxyindole-3-acetic-acid-d5-disposal-handling-guide-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b1147737/docs#5-hydroxyindole-3-acetic-acid-d5-
disposal-handling-guide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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